Cas no 98554-17-7 (Acetophenone, 3-amino-2,4-dichloro- (6CI))
98554-17-7 structure
Product Name:Acetophenone, 3-amino-2,4-dichloro- (6CI)
CAS No:98554-17-7
MF:C8H7Cl2NO
MW:204.053280115128
CID:801921
Update Time:2023-03-27
Acetophenone, 3-amino-2,4-dichloro- (6CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-amino-4-chlorophenyl)-2-chloro-
- Acetophenone, 3-amino-2,4-dichloro- (6CI)
- 1-(3-amino-4-chloro-phenyl)-2-chloro-ethanone
-
- Inchi: 1S/C8H7Cl2NO/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3H,4,11H2
- InChI Key: SJFHGLRVJKQIQZ-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C(Cl)C(N)=C1)CCl
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 49
- Rotatable Bond Count: 5
- Complexity: 1260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 5.1
Acetophenone, 3-amino-2,4-dichloro- (6CI) Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
98554-17-7 (Acetophenone, 3-amino-2,4-dichloro- (6CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk